Cinatrin B
Cinatrin B
Brand Name:
Vulcanchem
CAS No.:
136266-34-7
VCID:
VC21230589
InChI:
InChI=1S/C18H28O8/c1-2-3-4-5-6-7-8-9-10-12-11-17(16(23)25-12)18(24,15(21)22)13(19)14(20)26-17/h12-13,19,24H,2-11H2,1H3,(H,21,22)/t12?,13-,17-,18?/m0/s1
SMILES:
CCCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O
Molecular Formula:
C18H28O8
Molecular Weight:
372.4 g/mol
Cinatrin B
CAS No.: 136266-34-7
Cat. No.: VC21230589
Molecular Formula: C18H28O8
Molecular Weight: 372.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136266-34-7 |
|---|---|
| Molecular Formula | C18H28O8 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | (3R,5R)-8-decyl-3,4-dihydroxy-2,6-dioxo-1,7-dioxaspiro[4.4]nonane-4-carboxylic acid |
| Standard InChI | InChI=1S/C18H28O8/c1-2-3-4-5-6-7-8-9-10-12-11-17(16(23)25-12)18(24,15(21)22)13(19)14(20)26-17/h12-13,19,24H,2-11H2,1H3,(H,21,22)/t12?,13-,17-,18?/m0/s1 |
| Standard InChI Key | QUSVCUTZGWKBQJ-ZVRZEWSUSA-N |
| Isomeric SMILES | CCCCCCCCCCC1C[C@]2(C(=O)O1)C([C@H](C(=O)O2)O)(C(=O)O)O |
| SMILES | CCCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O |
| Canonical SMILES | CCCCCCCCCCC1CC2(C(=O)O1)C(C(C(=O)O2)O)(C(=O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator